Cas no 1780895-67-1 (1-(3-bromopyridin-4-yl)cyclobutane-1-carboxylic acid)

• Product Name: 1-(3-bromopyridin-4-yl)cyclobutane-1-carboxylic acid
• CAS No: 1780895-67-1
• MF: C₁₀H₁₀BrNO₂
• MW: 256.095901966095
• CID: 5972395
• PubChem ID: 84805097
• Update Time: 2025-06-14

1-(3-bromopyridin-4-yl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromopyridin-4-yl)cyclobutane-1-carboxylic acid
• 1780895-67-1
• EN300-1897887

• Inchi： 1S/C10H10BrNO2/c11-8-6-12-5-2-7(8)10(9(13)14)3-1-4-10/h2,5-6H,1,3-4H2,(H,13,14)
• InChI Key： GPKUQNPIUZJBJX-UHFFFAOYSA-N
• SMILES： BrC1C=NC=CC=1C1(C(=O)O)CCC1

Computed Properties

• Exact Mass: 254.98949g/mol
• Monoisotopic Mass: 254.98949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 50.2Ų

Additional information on 1-(3-bromopyridin-4-yl)cyclobutane-1-carboxylic acid

Research Briefing on 1-(3-bromopyridin-4-yl)cyclobutane-1-carboxylic acid (CAS: 1780895-67-1) in Chemical Biology and Pharmaceutical Applications

1-(3-bromopyridin-4-yl)cyclobutane-1-carboxylic acid (CAS: 1780895-67-1) is a novel chemical entity that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique cyclobutane-carboxylic acid scaffold and bromopyridine moiety, has shown promising potential as a key intermediate in the synthesis of bioactive molecules and drug candidates. Recent studies have highlighted its utility in targeted drug design, particularly in the development of kinase inhibitors and other small-molecule therapeutics.

The structural features of 1-(3-bromopyridin-4-yl)cyclobutane-1-carboxylic acid make it a versatile building block for medicinal chemistry. The bromine atom at the 3-position of the pyridine ring offers a reactive site for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings. Meanwhile, the cyclobutane ring introduces conformational rigidity, which can enhance binding affinity and selectivity in target interactions. These attributes have led to its incorporation into several drug discovery programs aimed at addressing unmet medical needs.

Recent research has explored the synthesis and optimization of 1-(3-bromopyridin-4-yl)cyclobutane-1-carboxylic acid derivatives for various therapeutic applications. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its use in the development of selective JAK2 inhibitors, which are being investigated for the treatment of myeloproliferative neoplasms. The study reported that derivatives of this compound exhibited improved pharmacokinetic properties and reduced off-target effects compared to earlier-generation inhibitors.

In addition to its role in kinase inhibitor development, 1-(3-bromopyridin-4-yl)cyclobutane-1-carboxylic acid has been employed in the design of covalent inhibitors targeting cysteine residues in disease-relevant proteins. A recent preprint on bioRxiv detailed its use in creating irreversible inhibitors of SARS-CoV-2 main protease (Mpro), showcasing its potential in antiviral drug discovery. The researchers highlighted the compound's ability to form stable covalent adducts with the catalytic cysteine residue, thereby inhibiting viral replication.

The pharmacological profile of 1-(3-bromopyridin-4-yl)cyclobutane-1-carboxylic acid derivatives has also been investigated in preclinical models. A 2022 study in ACS Pharmacology & Translational Science reported that certain analogs exhibited favorable blood-brain barrier penetration, suggesting potential applications in central nervous system disorders. Furthermore, structure-activity relationship (SAR) studies have provided insights into optimizing the compound's physicochemical properties to enhance drug-like characteristics.

Despite these promising developments, challenges remain in the clinical translation of 1-(3-bromopyridin-4-yl)cyclobutane-1-carboxylic acid-based therapeutics. Issues such as metabolic stability, solubility, and potential toxicity need to be addressed through further structural modifications and formulation strategies. Ongoing research is focusing on prodrug approaches and nanoparticle-based delivery systems to overcome these limitations.

In conclusion, 1-(3-bromopyridin-4-yl)cyclobutane-1-carboxylic acid represents a valuable scaffold in modern drug discovery, with applications spanning multiple therapeutic areas. Its unique chemical properties and demonstrated biological activities make it a compound of significant interest for future research. As synthetic methodologies and biological screening techniques continue to advance, this molecule is poised to play an increasingly important role in the development of next-generation pharmaceuticals.